![molecular formula C22H25N5O4S B4063513 2-({4-ethyl-5-[1-(4-ethylphenoxy)ethyl]-4H-1,2,4-triazol-3-yl}thio)-N-(4-nitrophenyl)acetamide](/img/structure/B4063513.png)
2-({4-ethyl-5-[1-(4-ethylphenoxy)ethyl]-4H-1,2,4-triazol-3-yl}thio)-N-(4-nitrophenyl)acetamide
Overview
Description
2-({4-ethyl-5-[1-(4-ethylphenoxy)ethyl]-4H-1,2,4-triazol-3-yl}thio)-N-(4-nitrophenyl)acetamide is a useful research compound. Its molecular formula is C22H25N5O4S and its molecular weight is 455.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 455.16272547 g/mol and the complexity rating of the compound is 606. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Anticancer and Anti-inflammatory Applications
Compounds with similar structural features, including various substituted phenoxy acetamide derivatives, have been synthesized and evaluated for their potential anticancer, anti-inflammatory, and analgesic activities. For instance, derivatives containing 1-phenylethylamine attached to substituted phenols have shown significant activity against breast cancer and neuroblastoma cell lines, alongside anti-inflammatory and analgesic effects (P. Rani, D. Pal, R. Hegde, S. R. Hashim, 2014). This suggests that our compound of interest could potentially be explored for similar biomedical applications.
Antimicrobial Evaluation
Novel imines and thiazolidinones derived from similar acetamide compounds have been characterized and evaluated for antibacterial and antifungal activities. These studies indicate a promising avenue for the development of new antimicrobial agents, highlighting the potential of our compound in antimicrobial research (N. Fuloria, Vijender Singh, M. Yar, Mohammed Ali, 2009).
Photoreactions and Potential Photodynamic Therapy Applications
Research into the photoreactions of flutamide, a compound with a nitro-phenyl group similar to our compound of interest, in different solvents has provided insights into the generation of phenoxy radicals and nitrogen monoxide. Such studies contribute to understanding the behavior of nitrophenyl-containing compounds under UV light, which could have implications for designing novel photodynamic therapy agents (Y. Watanabe, S. Fukuyoshi, A. Oda, 2015).
Chemoselective Acetylation and Synthetic Applications
The chemoselective acetylation of aminophenol derivatives, leading to intermediates used in the synthesis of antimalarial drugs, demonstrates the utility of acetamide derivatives in pharmaceutical synthesis. Such processes emphasize the role of similar compounds in facilitating drug discovery and development (Deepali B Magadum, G. Yadav, 2018).
Properties
IUPAC Name |
2-[[4-ethyl-5-[1-(4-ethylphenoxy)ethyl]-1,2,4-triazol-3-yl]sulfanyl]-N-(4-nitrophenyl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25N5O4S/c1-4-16-6-12-19(13-7-16)31-15(3)21-24-25-22(26(21)5-2)32-14-20(28)23-17-8-10-18(11-9-17)27(29)30/h6-13,15H,4-5,14H2,1-3H3,(H,23,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LTXFQJKSNAPNHE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)OC(C)C2=NN=C(N2CC)SCC(=O)NC3=CC=C(C=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25N5O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
455.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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